4-(4-chloro-phenyl)-6-methyl-1H-pyridin-2-one
Cat. No. B8391404
M. Wt: 219.66 g/mol
InChI Key: ZFAYNZUWZACPBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][cH:4][c:5](-[c:8]2[cH:9][c:10](=[O:15])[nH:11][c:12]([CH3:14])[cH:13]2)[cH:6][cH:7]1.[P:16]([Br:17])([Br:18])([Br:19])=[O:20]>>[Cl:1][c:2]1[cH:3][cH:4][c:5](-[c:8]2[cH:9][c:10]([Br:18])[n:11][c:12]([CH3:14])[cH:13]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(-c2ccc(Cl)cc2)cc(=O)[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Br)(Br)Br
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(-c2ccc(Cl)cc2)cc(Br)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
